Cas no 1339487-32-9 (5-pentanamidopyridine-3-carboxylic acid)

• Product Name: 5-pentanamidopyridine-3-carboxylic acid
• CAS No: 1339487-32-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6275215
• PubChem ID: 63153932
• Update Time: 2025-11-01

5-pentanamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-pentanamidopyridine-3-carboxylic acid
• EN300-1012931
• 5-[(1-Oxopentyl)amino]-3-pyridinecarboxylic acid
• 1339487-32-9
• AKOS012455275
• CS-0229850
• 5-Pentanamidonicotinic acid

• Inchi： 1S/C11H14N2O3/c1-2-3-4-10(14)13-9-5-8(11(15)16)6-12-7-9/h5-7H,2-4H2,1H3,(H,13,14)(H,15,16)
• InChI Key： KSYARJALXSCYAT-UHFFFAOYSA-N
• SMILES： O=C(CCCC)NC1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.3Ų

Additional information on 5-pentanamidopyridine-3-carboxylic acid

5-Pentanamidopyridine-3-carboxylic Acid (CAS No. 1339487-32-9): An Emerging Compound in Medicinal Chemistry

5-Pentanamidopyridine-3-carboxylic acid (CAS No. 1339487-32-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyridine core and carboxylic acid functionality, has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

The chemical structure of 5-pentanamidopyridine-3-carboxylic acid consists of a pyridine ring substituted with a carboxylic acid group at the 3-position and an amide group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications. Recent research has focused on understanding the pharmacological effects of this compound, particularly its interactions with biological targets such as enzymes, receptors, and ion channels.

In the context of drug discovery, 5-pentanamidopyridine-3-carboxylic acid has shown promise as a lead compound for the development of novel therapeutics. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit the activity of a key enzyme implicated in inflammatory diseases, suggesting its potential as an anti-inflammatory agent.

Beyond its enzymatic inhibition properties, 5-pentanamidopyridine-3-carboxylic acid has also been investigated for its effects on cellular signaling pathways. A study conducted by a team of researchers at a leading pharmaceutical institute revealed that this compound can modulate certain signaling pathways involved in cell proliferation and apoptosis. These findings indicate that 5-pentanamidopyridine-3-carboxylic acid may have applications in treating cancers and other proliferative disorders.

The pharmacokinetic profile of 5-pentanamidopyridine-3-carboxylic acid is another critical aspect that has been explored in recent studies. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. Specifically, it has been found to have good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

In addition to its therapeutic potential, 5-pentanamidopyridine-3-carboxylic acid has also been studied for its utility as a synthetic intermediate in the preparation of more complex molecules. Its versatile reactivity and functional group compatibility make it a valuable building block in organic synthesis. For example, chemists have utilized this compound to synthesize novel derivatives with enhanced biological activities or improved pharmacological properties.

The safety profile of 5-pentanamidopyridine-3-carboxylic acid is an important consideration for its development as a drug candidate. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further investigations are needed to fully assess its safety and efficacy in human subjects.

In conclusion, 5-pentanamidopyridine-3-carboxylic acid (CAS No. 1339487-32-9) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique chemical structure and biological activities make it an attractive target for further research and potential clinical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.